1-{(E)-{[2-(5-chloro-1H-indol-3-yl)ethyl]amino}[(4,6-dimethylpyrimidin-2-yl)amino]methylidene}-3-(4-methoxyphenyl)urea

• Molecular Formula: C25H26ClN7O2
• Molecular Weight: 492.0 g/mol
• IUPAC Name: 1-[N'-[2-(5-chloro-1H-indol-3-yl)ethyl]-N-(4,6-dimethylpyrimidin-2-yl)carbamimidoyl]-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C25H26ClN7O2/c1-15-12-16(2)30-24(29-15)32-23(33-25(34)31-19-5-7-20(35-3)8-6-19)27-11-10-17-14-28-22-9-4-18(26)13-21(17)22/h4-9,12-14,28H,10-11H2,1-3H3,(H3,27,29,30,31,32,33,34)
• InChI Key: SYCILLNPMMUQET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=NCCC2=CNC3=C2C=C(C=C3)Cl)NC(=O)NC4=CC=C(C=C4)OC)C

Description

• This compound is a complex molecule with a diverse structure, combining an indole moiety, a pyrimidine ring, and a urea group.
• Indoles are significant heterocyclic systems found in natural products and drugs. They play essential roles in cell biology and have attracted attention due to their biological activity.
• Our compound features a chloroindole group, a dimethylpyrimidine unit, and a methoxyphenylurea fragment.

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Remember that this compound’s detailed properties and applications may require further research beyond the scope of this response